Gastrodin

Catalog No.
S528721
CAS No.
62499-27-8
M.F
C13H18O7
M. Wt
286.28 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Gastrodin

CAS Number

62499-27-8

Product Name

Gastrodin

IUPAC Name

(2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[4-(hydroxymethyl)phenoxy]oxane-3,4,5-triol

Molecular Formula

C13H18O7

Molecular Weight

286.28 g/mol

InChI

InChI=1S/C13H18O7/c14-5-7-1-3-8(4-2-7)19-13-12(18)11(17)10(16)9(6-15)20-13/h1-4,9-18H,5-6H2/t9-,10-,11+,12-,13-/m1/s1

InChI Key

PUQSUZTXKPLAPR-UJPOAAIJSA-N

SMILES

O[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)[C@@H]1OC2=CC=C(CO)C=C2

Solubility

Soluble in DMSO

Synonyms

gastrodin, gastrodine

Canonical SMILES

C1=CC(=CC=C1CO)OC2C(C(C(C(O2)CO)O)O)O

Isomeric SMILES

C1=CC(=CC=C1CO)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O

Description

The exact mass of the compound Gastrodin is 286.1053 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Carbohydrates - Glycosides - Glucosides - Supplementary Records. It belongs to the ontological category of glycoside in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Neuroprotective Effects

Gastrodin exhibits significant neuroprotective properties, making it a potential therapeutic candidate for neurodegenerative diseases. Studies suggest it can:

  • Reduce neuroinflammation: Gastrodin's anti-inflammatory properties have been shown to reduce microglial activity, a key factor in neurodegeneration [1].
  • Promote neurogenesis: Research indicates gastrodin's ability to increase brain-derived neurotrophic factor (BDNF) levels, which stimulates the growth of new neurons [1].
  • Modulate neurotransmitters: Studies suggest gastrodin can modulate dopamine concentration, potentially aiding in conditions like Parkinson's disease [1].

These findings warrant further investigation into the potential of gastrodin for treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions.

[1] Chemical structure of gastrodin. )

Analgesic Properties

Research suggests gastrodin may possess analgesic (pain-relieving) effects. Studies have shown it to be effective in reducing:

  • Spontaneous pain: Gastrodin demonstrates an analgesic effect on chronic pain, independent of opioid receptors [2].
  • Hypersensitivity to mechanical and thermal pain: Gastrodin's mechanism seems to target the spinal level, offering a potential avenue for treating chronic inflammatory pain [2].

These findings highlight the potential of gastrodin as a novel analgesic for managing chronic pain conditions.

[2] Gastrodin protects against chronic inflammatory pain by inhibiting spinal synaptic potentiation | Scientific Reports - Nature Nature Journal:

Other Potential Applications

Scientific research is exploring gastrodin's potential benefits in various other areas, including:

  • Bone health: Studies suggest gastrodin's anti-inflammatory and antioxidant properties may be beneficial for treating osteoporosis and promoting bone regeneration [3].
  • Cardiovascular health: Gastrodin's ability to improve microcirculation and lower blood pressure is being investigated for its role in cardiovascular health [2].

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

-0.8

Exact Mass

286.1053

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

5YS9U2W3RQ

GHS Hazard Statements

The GHS information provided by 1 company from 1 notification to the ECHA C&L Inventory.;
H302 (100%): Harmful if swallowed [Warning Acute toxicity, oral]

Pictograms

Irritant

Irritant

Wikipedia

Gastrodin hemihydrate
Gastrodin

Dates

Modify: 2023-08-15
1. Liu, Y., Gao, J., Peng, M., et al. A review on central nervous system effects of gastrodin. Front. Pharmacol. 9:24, (2018).
2. Wang, X., Tao, J., Qiao, Y., et al. Gastrodin rescues autistic-like phenotypes in valproic acid-induced animal model. Front. Neurol. 9:1052, (2018).
3. Liu, S., Zhou, L., Yang, L., et al. Gastrodin alleviates glucocorticoid induced osteoporosis in rats via activating the Nrf2 signaling pathways. Oncotarget 9(14), 11528-11540 (2018).
4. Zhang, Y., Wang, C., Yu, B., et al. Gastrodin protects against ethanol-induced liver injury and apoptosis in HepG2 cells and animal models of alcoholic liver disease. Biol. Pharm. Bull. 41(5), 670-679 (2018).

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